Cas no 1354952-72-9 (2-chloro-5-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine)

• Product Name: 2-chloro-5-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine
• CAS No: 1354952-72-9
• MF: C₁₀H₁₀ClN₃
• MW: 207.659500598907
• MDL: MFCD20731110
• CID: 4592524
• PubChem ID: 56828028
• Update Time: 2025-10-30

2-chloro-5-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine
• Pyridine, 2-chloro-5-(3,5-dimethyl-1H-pyrazol-1-yl)-

• MDL： MFCD20731110
• Inchi： 1S/C10H10ClN3/c1-7-5-8(2)14(13-7)9-3-4-10(11)12-6-9/h3-6H,1-2H3
• InChI Key： PPJSYJLCCJUUOH-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(N2C(C)=CC(C)=N2)C=C1

Additional information on 2-chloro-5-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine

2-chloro-5-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine: A Promising Compound in Medicinal Chemistry

2-chloro-5-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine is a synthetic compound with a unique molecular structure that combines pyridine and pyrazole moieties, making it a potential candidate for pharmaceutical applications. The CAS number 1354952-72-9 serves as a critical identifier for this compound in chemical databases, ensuring accurate documentation and regulatory compliance. Its chemical formula, molecular weight, and functional groups are essential for understanding its physicochemical properties and biological activity.

The pyridine ring in this compound contributes to its aromatic character, while the pyrazole group introduces nitrogen-containing heterocyclic functionality. The 3,5-dimethyl substituents on the pyrazole ring enhance steric and electronic effects, which may influence its interaction with biological targets. The chloro group at the 2-position of the pyridine ring adds polarity and potential for metabolic activation, a key consideration in drug design.

Recent studies highlight the importance of pyrazole derivatives in medicinal chemistry, particularly their role as scaffolds for kinase inhibitors and anti-inflammatory agents. The 2-chloro substitution pattern has been linked to improved metabolic stability and target specificity, as demonstrated in a 2023 study published in *Journal of Medicinal Chemistry*. This research explored the pyrazole-pyridine hybrid as a novel platform for modulating protein-protein interactions, a critical mechanism in disease pathogenesis.

The 3,5-dimethyl modification on the pyrazole ring is a strategic choice to optimize hydrophobicity and hydrogen-bonding capacity. This structural feature may enhance the compound's ability to penetrate biological membranes, as evidenced by a 2024 study on pyrazole-based small molecules in *Bioorganic & Medicinal Chemistry*. The study emphasized the role of methyl groups in stabilizing the active conformation of ligands binding to G-protein-coupled receptors (GPCRs).

Current research trends in pyridine-pyrazole hybrids focus on their application in oncology and neurodegenerative disorders. A 2023 paper in *ACS Medicinal Chemistry Letters* reported that 2-chloro-5-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine exhibited promising antitumor activity against pancreatic cancer cells. The compound's ability to inhibit the PI3K/AKT/mTOR pathway, a key driver of cancer progression, was highlighted as a significant finding.

Computational studies using molecular docking and molecular dynamics simulations have further validated the pyrazole-pyridine hybrid's potential. These simulations revealed strong binding interactions with target proteins, such as kinase enzymes and ion channels, which are implicated in various diseases. The chloro group was found to play a crucial role in stabilizing the ligand-protein complex through electrostatic interactions.

The pyrazole ring in this compound is also a valuable scaffold for developing anti-inflammatory agents. A 2024 study in *MedChemComm* demonstrated that pyrazole derivatives could modulate the NF-κB signaling pathway, a central regulator of inflammation. The 3,5-dimethyl substitution was shown to enhance the compound's selectivity for the target pathway, reducing off-target effects.

Pharmacokinetic studies are essential for evaluating the pyridine-pyrazole hybrid's suitability as a drug candidate. Research published in *Drug Metabolism and Disposition* in 2023 indicated that the chloro substitution improved the compound's metabolic stability, extending its half-life in vivo. This property is particularly advantageous for chronic disease management.

Comparative analysis with other pyrazole-based compounds reveals the unique advantages of this 2-chloro-5-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine structure. For instance, the pyrazole-pyridine hybrid showed higher potency in inhibiting specific kinases than traditional pyrazole derivatives, as reported in a 2022 review in *Current Medicinal Chemistry*. The methyl groups on the pyrazole ring were identified as key contributors to this enhanced activity.

Future research directions include exploring the pyrazole-pyridine hybrid's potential in combination therapies. A 2024 preclinical study suggested that this compound could synergize with existing chemotherapeutics to overcome drug resistance in cancer cells. The chloro group's role in modulating drug interactions is a promising area for further investigation.

In summary, 2-chloro-5-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine represents a significant advancement in the development of pyrazole-based medicinal compounds. Its unique structural features, including the pyridine ring, pyrazole group, and 3,5-dimethyl substitutions, position it as a versatile scaffold for targeting diverse biological processes. Ongoing research continues to uncover its therapeutic potential across multiple disease indications.